Cerium(III) nitrate hexahydrate

• CAS: 10294-41-4
• Molecular Formula: CeH3NO4
• Molecular Weight: 221.14 g/mol
• SMILES: [N+](=O)(O)[O-].O.[Ce]
• InChI: InChI=1S/Ce.HNO3.H2O/c;2-1(3)4;/h;(H,2,3,4);1H2
• InChIKey: DHBGEZZULIYPKP-UHFFFAOYSA-N

Cerium(III) nitrate hexahydrate (Ce(NO3)3·6H2O) is the preferred ceria precursor for sol-gel, hydrothermal, and co-precipitation synthesis, offering a low decomposition onset of 190°C for energy-efficient processing and precise morphology control without halide contamination. Its exceptional water solubility (1754 g/L at 25°C) enables concentrated precursor solutions critical for catalyst manufacturing, chromium-free anticorrosion coatings on aluminum alloys, and styrene production catalysts (>79% conversion, >95% selectivity). Pharmaceutical-grade material is also available for topical burn treatment formulations. Choose this specific nitrate salt where low-temperature ceria formation, high solubility, and halide-free chemistry are essential performance differentiators.

Cerium(III) Nitrate Hexahydrate (CAS 10294-41-4): Technical Profile and Procurement Baseline

Cerium(III) nitrate hexahydrate is an inorganic rare earth salt with the formula Ce(NO₃)₃·6H₂O, representing the most common nitrate salt of cerium in the +3 oxidation state [1]. It appears as colorless to white hygroscopic crystals with a melting point of approximately 57 °C and high water solubility of 1754 g/L at 25 °C . As a precursor for ceria (CeO₂) synthesis, it is widely employed in catalysis, corrosion inhibition, and biomedical research due to its low decomposition temperature and high solubility profile . The compound's performance characteristics are highly dependent on its specific anion (nitrate) and hydration state, which differentiate it from other cerium salts in terms of thermal behavior, solubility, and application-specific outcomes [2].

• [1] Wikipedia Contributors. Cerium nitrates. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source
• [2] Wikipedia Contributors. Cerium nitrates. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source

Why Cerium(III) Nitrate Hexahydrate Cannot Be Directly Substituted by Other Cerium Salts or Lanthanide Analogs

Cerium(III) nitrate hexahydrate exhibits distinct physicochemical and application-specific properties that preclude simple substitution with other cerium salts (e.g., chloride, sulfate, acetate) or other lanthanide nitrates (e.g., lanthanum, praseodymium nitrates). Variations in anion type, oxidation state, and hydration state directly influence solubility, thermal decomposition pathways, catalytic selectivity, corrosion inhibition mechanisms, and antimicrobial potency [1]. For example, the nitrate anion enables low-temperature decomposition to ceria, which is critical for sol-gel and hydrothermal syntheses, whereas chloride salts require higher temperatures and may introduce halide contamination that poisons certain catalysts [2]. The quantitative evidence presented in Section 3 substantiates that the specific combination of Ce³⁺ cation, nitrate anion, and hexahydrate form confers a unique performance fingerprint that must be considered during scientific selection and procurement.

• [1] Xin Guoping. Effect on performance of ethylbenzene dehydrogenation catalyst by cerium salt. Chemical Industry and Engineering Progress. 2007. View Source
• [2] Trentin A, et al. Unveiling the Self-Healing Effect of Cerium Ions in PMMA-Silica Coatings on AA7075: A Comparative Study of Ce(III) and Ce(IV). Coatings. 2021. View Source

Quantitative Differentiation of Cerium(III) Nitrate Hexahydrate Against Closest Analogs: A Procurement-Focused Evidence Guide

Corrosion Inhibition Performance: Ce(III) Nitrate Hexahydrate Provides Long-Term Protection but Lacks Self-Healing Capability Compared to Ce(IV)

In a direct head-to-head comparison, cerium(III) nitrate hexahydrate and ammonium cerium(IV) nitrate were evaluated as corrosion inhibitors in PMMA-silica hybrid coatings on AA7075 aluminum alloy. Both additives provided long-term protection due to a highly cross-linked structure; however, the self-healing ability—a critical feature for smart, chromium-free coatings—was achieved only by Ce(IV) ions. The Ce(IV)-containing coatings extended service time up to 720 days in 3.5% NaCl solution, whereas Ce(III)-based coatings lacked this regenerative capacity [1]. The mechanistic difference was attributed to faster oxide/hydroxide formation at pH ~3 for Ce(IV) compared to pH ~9 for Ce(III) [1].

Evidence Dimension	Corrosion protection duration and self-healing capability
Target Compound Data	Long-term protection (barrier property) but no self-healing; oxides/hydroxides form at pH ~9
Comparator Or Baseline	Ammonium cerium(IV) nitrate: Self-healing ability, service time extended to 720 days in 3.5% NaCl; oxides/hydroxides form at pH ~3
Quantified Difference	Ce(IV) provides self-healing and 720-day service life; Ce(III) provides barrier protection only
Conditions	PMMA-silica hybrid coatings on AA7075 aluminum alloy, 3.5% NaCl solution

Why This Matters

For applications requiring self-healing anticorrosion coatings, Ce(IV) salts are preferable, whereas Ce(III) nitrate hexahydrate is suitable for systems where long-term barrier protection is sufficient and self-healing is not a design requirement.

• [1] Trentin A, et al. Unveiling the Self-Healing Effect of Cerium Ions in PMMA-Silica Coatings on AA7075: A Comparative Study of Ce(III) and Ce(IV). Coatings. 2021. View Source

Catalytic Selectivity in Ethylbenzene Dehydrogenation: Cerium Nitrate Outperforms Cerium Sulfate and Synergizes with Cerium Oxalate

A comparative study evaluated cerium oxide precursors—cerium sulfate, cerium oxalate, and cerium nitrate—for ethylbenzene dehydrogenation catalysts. Cerium nitrate addition resulted in significantly improved catalyst activity and selectivity compared to cerium sulfate, which produced suboptimal performance [1]. Notably, when cerium oxalate and cerium nitrate were combined at a 70:30 ratio, the catalyst achieved an ethylbenzene conversion exceeding 79% and styrene selectivity above 95%, with stable performance over a 1000-hour lifetime test [1]. This demonstrates that cerium nitrate is not only superior to cerium sulfate but also exhibits beneficial synergistic effects with cerium oxalate.

Evidence Dimension	Catalytic conversion and selectivity
Target Compound Data	Ethylbenzene conversion >79%, styrene selectivity >95% (when combined 70:30 with cerium oxalate)
Comparator Or Baseline	Cerium sulfate: Lower activity and selectivity; Cerium oxalate alone: Better than sulfate but lower than nitrate combination
Quantified Difference	Nitrate + oxalate (70:30) achieves >79% conversion and >95% selectivity; sulfate yields inferior performance
Conditions	Iron oxide-based ethylbenzene dehydrogenation catalyst, 1000-hour lifetime test

Why This Matters

Procurement of cerium nitrate hexahydrate is essential for styrene production catalysts requiring high conversion and selectivity; substitution with cerium sulfate would compromise catalyst performance.

• [1] Xin Guoping. Effect on performance of ethylbenzene dehydrogenation catalyst by cerium salt. Chemical Industry and Engineering Progress. 2007. View Source

Antimicrobial Potency: Cerium(III) Nitrate Hexahydrate Exhibits Bacteriostatic Activity with MIC of 2048 μg/mL Against S. aureus

In vitro susceptibility testing against oxacillin- and mupirocin-resistant Staphylococcus aureus (ORSA) determined the minimum inhibitory concentration (MIC) of cerium nitrate hexahydrate (CN) alone to be 2048 μg/mL for all isolates tested [1]. In comparison, silver sulfadiazine (SSD) alone or in combination with CN exhibited an MIC of 64 μg/mL—approximately 32-fold lower than CN alone [1]. This indicates that while CN possesses intrinsic bacteriostatic activity, its primary clinical utility in burn treatment derives from synergistic or adjunctive effects with SSD rather than as a standalone antimicrobial [2].

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	MIC = 2048 μg/mL against S. aureus (all isolates)
Comparator Or Baseline	Silver sulfadiazine (SSD): MIC = 64 μg/mL alone or in combination with CN
Quantified Difference	SSD is 32-fold more potent than CN alone (64 μg/mL vs 2048 μg/mL)
Conditions	Agar dilution method against clinical S. aureus isolates

Why This Matters

For antimicrobial applications, cerium nitrate hexahydrate should be selected for its synergistic role with silver sulfadiazine in burn creams, not as a standalone antibacterial agent.

• [1] Schuenck RP, et al. Oxacillin- and mupirocin-resistant Staphylococcus aureus: in vitro activity of silver sulphadiazine and cerium nitrate in hospital strains. J Chemother. 2004;16(5):453-8. View Source
• [2] Wikipedia Contributors. Cerium nitrates. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source

Thermal Decomposition Profile: Cerium Nitrate Hexahydrate Decomposes at Lower Temperatures Than Acetate or Chloride Salts, Enabling Low-Temperature Ceria Synthesis

Cerium(III) nitrate hexahydrate exhibits a low melting point of 57 °C and thermally decomposes beginning at 190 °C, proceeding rapidly at 280 °C, with complete decomposition to ceria occurring at 390–400 °C . In contrast, cerium acetate-based sols crystallize at higher temperatures [1], and cerium chloride heptahydrate melts at 848 °C (anhydrous) and decomposes at much higher temperatures [2]. This low-temperature decomposition profile makes cerium nitrate hexahydrate particularly well-suited for hydrothermal reactions, sol-gel processing, and co-precipitation methods where high calcination temperatures are undesirable or where energy efficiency is a priority .

Evidence Dimension	Thermal decomposition temperature
Target Compound Data	Melting point 57 °C; decomposition onset 190 °C, rapid at 280 °C, complete at 390–400 °C
Comparator Or Baseline	Cerium acetate: Crystallizes at higher temperatures; Cerium chloride: Melts at 848 °C
Quantified Difference	Decomposition ~200 °C lower than cerium chloride; lower crystallization temperature than cerium acetate
Conditions	Thermogravimetric analysis (TGA/DSC) under air or inert atmosphere

Why This Matters

For low-temperature ceria nanoparticle synthesis (e.g., sol-gel, hydrothermal), cerium nitrate hexahydrate is the preferred precursor due to its significantly lower decomposition temperature, enabling energy-efficient processing.

• [1] Alford MB. Production and Characterization of Uranium Sol Gel Surrogates Produced with Cerium Acetate and Cerium Nitrate. All Dissertations. 2020;2834. View Source
• [2] PubChem. Cerium(III) chloride heptahydrate. National Center for Biotechnology Information. View Source

Aqueous Solubility Advantage: Cerium Nitrate Hexahydrate Offers ~17× Higher Solubility Than Cerium Sulfate and Comparable Solubility to Cerium Chloride

Cerium(III) nitrate hexahydrate demonstrates exceptional water solubility of 1754 g/L at 25 °C . By comparison, cerium(III) sulfate octahydrate exhibits solubility of only ~100 g/L at 0 °C (with decreasing solubility at higher temperatures), and cerium(III) chloride heptahydrate is also highly soluble (approximately 100 g/100 mL water) but contains chloride ions that may be undesirable in certain catalytic or electronic applications [1]. The nitrate salt's high solubility enables preparation of concentrated precursor solutions for wet-chemical synthesis routes, while the absence of halides avoids potential catalyst poisoning or corrosion issues associated with chloride salts .

Evidence Dimension	Water solubility
Target Compound Data	1754 g/L at 25 °C
Comparator Or Baseline	Cerium sulfate octahydrate: ~100 g/L at 0 °C; Cerium chloride heptahydrate: ~1000 g/L (comparable but contains chloride)
Quantified Difference	~17× higher solubility than cerium sulfate; comparable solubility to cerium chloride but halide-free
Conditions	Aqueous solution at 25 °C

Why This Matters

For applications requiring high-concentration cerium solutions without halide contamination (e.g., catalyst impregnation, nanoparticle synthesis), cerium nitrate hexahydrate offers a unique combination of high solubility and anion compatibility.

• [1] PubChem. Cerium(III) chloride heptahydrate. National Center for Biotechnology Information. View Source

Optimal Research and Industrial Application Scenarios for Cerium(III) Nitrate Hexahydrate Based on Quantified Differentiation Evidence

Low-Temperature Sol-Gel and Hydrothermal Synthesis of Ceria Nanoparticles and Nanostructured Catalysts

Cerium(III) nitrate hexahydrate is the preferred precursor for sol-gel, hydrothermal, and co-precipitation synthesis of ceria (CeO₂) nanoparticles due to its exceptionally low decomposition temperature (onset 190 °C, complete at 390–400 °C) . This enables energy-efficient processing and precise control over nanoparticle morphology (e.g., cubes, tubes, rods) without requiring high calcination temperatures that would cause undesirable particle growth or phase separation . The high water solubility (1754 g/L) facilitates preparation of concentrated precursor solutions , while the nitrate anion avoids halide contamination that can poison platinum-group metal catalysts in downstream applications .

Corrosion Protection Coatings for Aluminum Alloys Where Long-Term Barrier Properties Are Prioritized Over Self-Healing

In PMMA-silica hybrid coatings on AA7075 aluminum alloy, cerium(III) nitrate hexahydrate provides effective long-term corrosion protection through the formation of a highly cross-linked barrier layer [1]. While it lacks the self-healing capability of Ce(IV)-based additives, it is suitable for applications where consistent barrier protection is sufficient and the more complex self-healing mechanism is not required [1]. This makes Ce(III) nitrate hexahydrate a viable, lower-cost alternative to Ce(IV) salts in chromium-free anticorrosion coating formulations for aluminum substrates [1].

Styrene Production Catalysts Requiring High Ethylbenzene Conversion and Selectivity

In iron oxide-based catalysts for ethylbenzene dehydrogenation to styrene, cerium nitrate hexahydrate—particularly when combined with cerium oxalate in a 70:30 ratio—delivers ethylbenzene conversion exceeding 79% and styrene selectivity above 95%, with stable performance over 1000-hour lifetime tests [2]. Cerium sulfate, by contrast, yields inferior catalytic activity and selectivity [2]. Therefore, cerium nitrate hexahydrate is the cerium source of choice for optimizing styrene production catalysts, especially when procuring precursors for large-scale petrochemical operations.

Burn Treatment Creams as an Adjunctive Agent with Silver Sulfadiazine

Cerium(III) nitrate hexahydrate is a key component in topical burn treatment creams in combination with silver sulfadiazine (SSD). While its intrinsic antimicrobial activity is modest (MIC 2048 μg/mL against S. aureus) [3], its clinical benefit derives from synergistic effects with SSD and its ability to bind and denature lipid-protein complexes that contribute to post-burn immunosuppression [4]. Procurement for biomedical applications should prioritize pharmaceutical-grade cerium nitrate hexahydrate with appropriate purity specifications for topical formulation [4].

• [1] Trentin A, et al. Unveiling the Self-Healing Effect of Cerium Ions in PMMA-Silica Coatings on AA7075: A Comparative Study of Ce(III) and Ce(IV). Coatings. 2021. View Source
• [2] Xin Guoping. Effect on performance of ethylbenzene dehydrogenation catalyst by cerium salt. Chemical Industry and Engineering Progress. 2007. View Source
• [3] Schuenck RP, et al. Oxacillin- and mupirocin-resistant Staphylococcus aureus: in vitro activity of silver sulphadiazine and cerium nitrate in hospital strains. J Chemother. 2004;16(5):453-8. View Source
• [4] Wikipedia Contributors. Cerium nitrates. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source